Cas no 1335819-85-6 ((2R)-1-(6-methoxynaphthalen-2-yl)propan-2-amine)

• Product Name: (2R)-1-(6-methoxynaphthalen-2-yl)propan-2-amine
• CAS No: 1335819-85-6
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 6022477
• PubChem ID: 28158235
• Update Time: 2025-05-21

(2R)-1-(6-methoxynaphthalen-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(6-methoxynaphthalen-2-yl)propan-2-amine
• 1335819-85-6
• EN300-1804930

• Inchi： 1S/C14H17NO/c1-10(15)7-11-3-4-13-9-14(16-2)6-5-12(13)8-11/h3-6,8-10H,7,15H2,1-2H3/t10-/m1/s1
• InChI Key： YYZOZFYDYBTLPQ-SNVBAGLBSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C=CC(=C2)C[C@@H](C)N

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on (2R)-1-(6-methoxynaphthalen-2-yl)propan-2-amine

The Compound CAS No 1335819-85-6: (2R)-1-(6-Methoxynaphthalen-2-yl)Propan-2-Amine

The compound with CAS No 1335819-85-6, commonly referred to as (2R)-1-(6-methoxynaphthalen-2-yl)propan-2-amine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of amines and features a naphthyl group substituted with a methoxy moiety, making it a valuable substrate for various chemical reactions and applications. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.

The naphthalene ring in this molecule serves as a versatile scaffold, enabling the attachment of various functional groups to modulate its chemical properties. The methoxy group at the 6-position of the naphthalene ring introduces electronic effects that can influence the molecule's reactivity and solubility. Additionally, the propanamine moiety at the 2-position of the naphthalene ring contributes to the molecule's stereochemistry, as indicated by the (R) configuration at this chiral center. This stereochemistry is crucial for determining the compound's pharmacokinetic properties and its interactions with biological targets.

Recent advancements in synthetic methodology have enabled efficient routes to prepare (2R)-1-(6-methoxynaphthalen-2-yl)propan-2-amine. One such approach involves the use of asymmetric catalysis to achieve high enantioselectivity during the synthesis process. This has been particularly important for applications where stereochemistry plays a critical role, such as in drug development. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to enhance reaction efficiency and scalability.

In terms of applications, (2R)-1-(6-methoxynaphthalen-2-yl)propan-2-amine has shown promise in several areas. In medicinal chemistry, it has been investigated as a lead compound for designing inhibitors of kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against specific kinase targets, making it a candidate for further optimization into a drug-like molecule.

Moreover, this compound has been utilized as an intermediate in the synthesis of more complex molecules with enhanced bioactivity. For instance, researchers have appended additional functional groups to this scaffold to improve its pharmacokinetic profile or to target different biological pathways. These modifications have been guided by computational modeling techniques, such as molecular docking and pharmacophore modeling, which provide insights into how structural changes affect molecular interactions.

Another area of interest is the exploration of (2R)-1-(6-methoxynaphthalen-2-yl)propan-2-amine in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics or as a component in advanced materials with tailored functionalities. Initial studies have focused on its ability to act as an electron donor or acceptor in conjugated systems, which could be harnessed for applications in organic photovoltaics or light-emitting diodes.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize this compound with high precision. These methods not only confirm its molecular structure but also provide insights into its conformational flexibility and stability under various conditions. Such information is critical for understanding its behavior in different chemical environments and biological systems.

In conclusion, (2R)-1-(6-methoxynaphthalen-2-yl)propan-2-amine is a multifaceted compound with significant potential across diverse fields. Its unique structure, combined with recent advances in synthetic and analytical techniques, positions it as a valuable tool for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.